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Compound of Interest

Compound Name: 3-Cyclohexyl-1-propyne

Cat. No.: B099756 Get Quote

Essential Safety and Handling Guide for 3-
Cyclohexyl-1-propyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Cyclohexyl-1-propyne. Adherence to these procedures is essential for ensuring

a safe laboratory environment.

Chemical Safety Overview
3-Cyclohexyl-1-propyne is a flammable liquid that is harmful if swallowed and can cause

serious eye damage[1]. It is crucial to handle this chemical with appropriate personal protective

equipment in a controlled environment to minimize risks.
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Physical and Chemical Properties

CAS Number 17715-00-3[1]

Molecular Formula C₉H₁₄[1]

Molecular Weight 122.21 g/mol [1]

Appearance Clear Liquid[2]

Boiling Point 157-158 °C[1]

Density 0.845 g/mL at 25 °C[1]

Flash Point 35 °C (95 °F) - closed cup[1]

Solubility Slightly soluble in water[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Classifications:

Flammable liquids - Category 3[1]

Acute toxicity, Oral - Category 4[1]

Serious eye damage - Category 1[1]

Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapor[1].

H302: Harmful if swallowed[1].

H318: Causes serious eye damage[1].

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield[1][4][5][6]

To protect against splashes

that can cause serious eye

damage. A face shield is

required when there is a risk of

explosion or a significant

splash hazard[4][5].

Hand Protection
Chemical resistant gloves

(e.g., Nitrile, Neoprene)[1][4][7]

To prevent skin contact. Glove

material should be selected

based on compatibility with the

chemical and the specific

laboratory task[4][7][8].

Body Protection Flame-retardant lab coat[4][9]

To protect the skin and clothing

from splashes and in case of

fire. Lab coats should be fully

buttoned[4].

Respiratory Protection
Type ABEK (EN14387)

respirator filter or equivalent[1]

Required when working

outside of a fume hood or

when engineering controls are

insufficient to maintain

exposure below permissible

limits[4].

Footwear Closed-toe shoes[4][5][9]
To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Work in a well-ventilated chemical fume hood to minimize the accumulation of flammable

vapors[9][10][11][12].

Ensure a safety shower and eyewash station are readily accessible.
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Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment[9][10][11][12].

Have an appropriate fire extinguisher (e.g., Class B) available in the immediate work area.

Chemical Handling:

Wear all required personal protective equipment as specified in the table above.

When transferring the chemical, do so carefully to avoid splashing. For transfers of large

volumes (greater than 4 liters), containers should be bonded and grounded to prevent

static electricity buildup, which can be an ignition source[9][10][11][12].

Keep containers of 3-Cyclohexyl-1-propyne tightly closed when not in use to prevent the

escape of flammable vapors[9].

Use bottle carriers when transporting glass containers[12].

In Case of a Spill:

Evacuate the immediate area.

If the spill is small, absorb it with an inert material (e.g., vermiculite, sand) and place the

contaminated material in a sealed, labeled container for hazardous waste disposal.

If the spill is large, evacuate the laboratory and follow your institution's emergency

procedures.

Disposal Plan
Waste Collection:

Collect all waste containing 3-Cyclohexyl-1-propyne in a dedicated, properly labeled

hazardous waste container[9][13][14]. The container must be in good condition, with a

secure, leak-proof cap[13][14].

The waste container should be labeled "Hazardous Waste" and include the full chemical

name: "3-Cyclohexyl-1-propyne"[13][14].
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Do not mix this waste with incompatible materials, such as strong oxidizing agents[10][15].

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area away from normal lab activities[13][14]. The secondary containment

must be able to hold 110% of the volume of the primary container[13].

The storage area should be clearly marked with a "Danger – Hazardous Waste" sign[13].

Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EH&S) department or a licensed hazardous waste disposal contractor[14][16][17].

Do not dispose of 3-Cyclohexyl-1-propyne down the drain[14][17].

Empty containers that held 3-Cyclohexyl-1-propyne must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste[14][16]. After

rinsing, the container can be disposed of in the regular trash or recycled, depending on

institutional policies[14][16].

Workflow for Safe Handling of 3-Cyclohexyl-1-
propyne
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Preparation
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Chemical Handling
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Caption: Workflow for the safe handling and disposal of 3-Cyclohexyl-1-propyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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